Cas no 1227502-35-3 (5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one)

• Product Name: 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one
• CAS No: 1227502-35-3
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• MDL: MFCD16607011
• CID: 4769685
• Update Time: 2025-06-13

5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one
• 5-Bromo-3-(hydroxymethyl)pyridin-2-ol
• 5-bromo-2-hydroxypyridine-3-methanol
• AK672688
• 5-bromo-3-(hydroxymethyl)-1H-pyridin-2-one

• MDL： MFCD16607011
• Inchi： 1S/C6H6BrNO2/c7-5-1-4(3-9)6(10)8-2-5/h1-2,9H,3H2,(H,8,10)
• InChI Key： OGSDHARUPWHNQU-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1)CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one

Introduction to 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one (CAS No: 1227502-35-3)

5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one, with the chemical formula C₆H₅BrNO₂, is a significant compound in the field of pharmaceutical and medicinal chemistry. This heterocyclic compound features a brominated pyridine core substituted with a hydroxymethyl group at the 3-position and a carbonyl group at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The CAS number 1227502-35-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature, patents, and regulatory filings. The presence of both bromine and hydroxymethyl functional groups offers versatile reactivity, enabling its incorporation into complex molecular architectures through nucleophilic substitution, condensation reactions, and other synthetic pathways.

In recent years, 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one has garnered attention in the design of inhibitors targeting various biological pathways. Its pyridine scaffold is commonly found in many pharmacologically active compounds due to its ability to interact with biological targets such as enzymes and receptors. The bromine atom serves as a handle for further functionalization, allowing medicinal chemists to explore modifications that enhance binding affinity and selectivity.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By leveraging the reactivity of the hydroxymethyl group, researchers have developed derivatives of 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which are key players in cancer progression.

Moreover, the hydroxymethyl moiety allows for further derivatization into ether or ester functionalities, expanding its utility in drug design. This flexibility has been exploited in the development of antiviral agents, where modifications to the hydroxymethyl group have led to compounds with improved pharmacokinetic properties. The bromine atom can also be replaced or modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule.

Recent advances in computational chemistry have further highlighted the potential of 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one as a scaffold for drug discovery. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into how structural modifications can optimize binding affinity. These computational approaches complement experimental efforts, accelerating the discovery process by predicting promising derivatives before they are synthesized.

The synthesis of 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of pyridine derivatives followed by formylation or hydroxylation at the desired positions. Advances in green chemistry have also led to more sustainable methods for producing this compound, emphasizing catalytic processes and solvent-free conditions to minimize environmental impact.

In conclusion, 5-Bromo-3-(hydroxymethyl)pyridin-2(1H)-one (CAS No: 1227502-35-3) is a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features enable its use in designing inhibitors for kinases, antiviral agents, and other therapeutic modalities. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.